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Compound of Interest

Compound Name: 1(or 2)-(2-Ethylhexyl) trimellitate

Cat. No.: B1266294

For researchers, scientists, and professionals in drug development, the selection of appropriate
plasticizers is a critical factor in ensuring the performance, stability, and safety of a wide range
of polymer-based products. Among the various classes of plasticizers, trimellitates have
garnered significant attention for their excellent high-temperature performance, low volatility,
and superior resistance to migration. This guide provides an objective comparison of different
trimellitate plasticizers, supported by experimental data and detailed methodologies to aid in
informed material selection.

Trimellitate plasticizers are esters of trimellitic acid (1,2,4-benzenetricarboxylic acid) and are
characterized by their high molecular weight and thermal stability.[1] They are frequently
employed in demanding applications such as automotive interiors, wire and cable insulation,
and medical devices where durability and permanence are paramount.[2][3] This guide will
focus on a comparative evaluation of commonly used trimellitate plasticizers, including Trioctyl
Trimellitate (TOTM) and Triisononyl Trimellitate (TINTM), as well as the performance
differences between linear and branched chain trimellitates.

Key Performance Indicators and Comparative Data

The performance of a plasticizer is evaluated based on several key parameters that dictate its
suitability for specific applications. These include plasticizing efficiency, volatility, migration
resistance, thermal stability, and electrical properties. The following tables summarize the
available quantitative data for different trimellitate plasticizers.
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General Properties

Trioctyl Trimellitate

Triisononyl

Property . . Test Method

(TOTM) Trimellitate (TINTM)
Molecular Formula C33H5406 C36H6006 -
CAS Number 3319-31-1 53894-23-8 -

Colorless, transparent _
Appearance o - Visual

oily liquid
Ester Content (%) >99.0 - Titration
Acidity (mg KOH/q) <0.20 - Titration
Density (20°C, g/cm3) 0.988 + 0.003 - Hydrometer
Refractive Index

1.4485 - Refractometer
(25°C)
Flash Point (°C) > 245 - Cleveland Open Cup
Boiling Point (°C at o

283 - Distillation
3mmHg)
Viscosity (20°C, cP) 100-300 - Viscometer

Data sourced from[1][3]

Performance Characteristics
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Trioctyl
Performance . .
Trimellitate

(TOTM)

Metric

Triisononyl
Trimellitate
(TINTM)

Linear vs.
Branched
Trimellitates

Key Benefits

Volatility Extremely Low

Extremely Low

Linear
trimellitates
generally have
lower volatility
than their
branched

counterparts.

Enhanced
permanence and
longevity of the
plasticized
material,
especially at
elevated

temperatures.

High-
Temperature Excellent

Performance

Excellent

Both offer good
high-temperature

resistance.

Maintains
flexibility and
mechanical
properties in
thermally
demanding

applications.

Migration )
. High
Resistance

High

Reduces the
leaching of
plasticizer into
surrounding
materials, crucial
for sensitive
applications like
medical devices
and food contact

materials.

Extraction Good resistance

Resistance to soapy water

Maintains
plasticizer
content when in
contact with
aqueous

solutions.
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Linear

trimellitates offer Improved

Cold superior cold performance in
o
Superior to temperature low-temperature
Temperature Good o ]
o TOTM flexibility environments,
Flexibility )
compared to preventing
branched brittleness.
trimellitates.
Suitable for wire
Excellent
] and cable
Electrical (Volume ) ]
) o Excellent - insulation due to
Properties Resistivity > ) i
high electrical
5x10 Q-cm) )
resistance.
Efficiently
Plasticizing imparts flexibility
o Good Good -
Efficiency to the polymer
matrix.

Qualitative comparisons are based on information from various sources. Quantitative data for
direct comparison is limited in publicly available literature.

Experimental Protocols

To ensure accurate and reproducible performance evaluation of trimellitate plasticizers,
standardized experimental protocols are essential. The following sections detail the
methodologies for key performance tests.

Volatility Determination (ASTM D1203)

This method determines the volatile loss from a plastic material under defined conditions of
time and temperature using activated carbon.

Procedure:

e Specimen Preparation: Test specimens are typically 50 mm diameter disks with a thickness
of 0.25 mm.[4]
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Conditioning: Condition the specimens at 23°C and 50% relative humidity for at least 20
hours.[4]

Initial Weighing: Weigh the conditioned specimens individually.[4]

Exposure: Place the specimens in a container with activated carbon. For Method A, the
specimen is in direct contact with the carbon. For Method B, a wire cage is used to prevent
direct contact.[4]

Heating: Place the container in an oven at a specified temperature (e.g., 70°C) for a defined
period (e.g., 24 hours).[5]

Final Weighing: After cooling, remove the specimens and reweigh them.

Calculation: The percentage of weight loss is calculated, which represents the volatility of the
plasticizer.

Migration Resistance to Other Materials (ASTM D2199)

This accelerated test method measures the tendency of plasticizers to migrate from a vinyl

fabric to a lacquer coating.

Procedure:

Coating Preparation: Apply a uniform film of the lacquer to be tested on a glass panel and
allow it to dry.

Assembly: Place a small sample of the vinyl fabric containing the trimellitate plasticizer onto
the dried lacquer film.

Pressure Application: Apply a pressure of 0.5 psi (3.45 kPa) on the vinyl fabric.

Heating: Place the assembly in a forced-convection oven at an elevated temperature (e.g.,
50°C) for a specified duration (e.g., 72 hours).

Evaluation: After cooling, remove the vinyl fabric and visually inspect the lacquer surface for
any marring, softening, or tackiness, which indicates the degree of plasticizer migration.
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Solvent Extraction

This method evaluates the resistance of a plasticizer to being extracted by a liquid.

Procedure:

Sample Preparation: A sample of the plasticized polymer is accurately weighed.

e Immersion: The sample is immersed in a specified solvent (e.g., soapy water, oil) in a sealed
container.

o Agitation and Temperature Control: The container is agitated at a controlled temperature for
a specific duration.

e Drying: The sample is removed from the solvent, wiped dry, and then dried in an oven to a
constant weight.

e Final Weighing: The dried sample is reweighed.

o Calculation: The weight loss of the sample, expressed as a percentage of the initial
plasticizer content, indicates the extraction resistance.

Thermal Stability (Thermogravimetric Analysis - TGA)

TGA is used to determine the thermal stability of the plasticizer by measuring its weight loss as
a function of increasing temperature in a controlled atmosphere.

Procedure:

o Sample Preparation: A small, accurately weighed sample of the trimellitate plasticizer is
placed in a TGA sample pan.

o Heating Program: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a
constant rate.

o Weight Measurement: The TGA instrument continuously records the weight of the sample as
the temperature increases.
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o Data Analysis: The resulting TGA curve (weight vs. temperature) is analyzed to determine
the onset temperature of decomposition and the temperature at which specific weight loss
percentages occur. A higher decomposition temperature indicates greater thermal stability.

Volume Resistivity

This test measures the electrical insulating properties of the plasticizer, which is critical for
applications in wire and cable insulation.

Procedure:

o Sample Preparation: The liquid plasticizer is placed in a test cell with defined electrode
geometry.

» Voltage Application: A DC voltage is applied across the electrodes.

e Current Measurement: The resulting current flowing through the plasticizer is measured after
a specified time.

o Calculation: The volume resistivity is calculated using the applied voltage, the measured
current, and the geometric constant of the test cell. A higher volume resistivity indicates
better electrical insulation properties.

Visualizing Key Concepts

To further elucidate the concepts discussed, the following diagrams illustrate the general
chemical structure of trimellitate plasticizers and a typical experimental workflow for
performance testing.
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General Chemical Structure of Trimellitate Plasticizers
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(e.g., 2-Ethylhexanol, Isononanol)
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(Plasticizer)
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(1,2,4-Benzenetricarboxylic Acid)
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General chemical structure of trimellitate plasticizers.

Experimental Workflow for Plasticizer Performance Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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